
A Comparative Study: Pigment Orange 62 vs.
Pigment Orange 36

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: PIGMENT ORANGE 62

Cat. No.: B1584295 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance and properties of two high-

performance benzimidazolone pigments: Pigment Orange 62 (PO 62) and Pigment Orange 36

(PO 36). The information presented is collated from various technical sources to assist in the

selection of the appropriate pigment for specific research and development applications.

Chemical and Physical Properties
Both Pigment Orange 62 and Pigment Orange 36 belong to the benzimidazolone class of

organic pigments, known for their excellent stability and performance.[1] While they share a

common core structure, their specific chemical compositions lead to distinct physical and

chromatic characteristics.

Below is a summary of their key chemical and physical properties:
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Property Pigment Orange 62 Pigment Orange 36

Chemical Class Benzimidazolone Benzimidazolone[2][3]

C.I. Name Pigment Orange 62 Pigment Orange 36[2][3]

C.I. Number 11775 11780[2][4]

CAS Number 52846-56-7 12236-62-3[2][3]

Molecular Formula C₁₇H₁₄N₆O₅ C₁₇H₁₃ClN₆O₅[5][6]

Density (g/cm³) ~1.52 1.50 - 1.70[2][4]

Specific Surface Area (m²/g) 12 14 - 26[2][4]

Oil Absorption ( g/100g ) Not specified 35 - 55[2][3]

Disclaimer:The data presented in this guide is compiled from various sources. Direct

comparison may be limited as testing conditions and methodologies might differ between

sources.

Performance Characteristics
The performance of a pigment is critical for its application. Key performance indicators include

lightfastness, heat stability, and resistance to various environmental factors.
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Performance Attribute Pigment Orange 62 Pigment Orange 36

Lightfastness (Blue Wool

Scale, 1-8)
Not specified 7 - 8[2][4][5]

Weather Fastness (1-5) Not specified 5[2][4]

Heat Stability (°C) Not specified 160 - 240[2][3]

Acid Resistance (1-5) Not specified 5[2][4][5]

Alkali Resistance (1-5) Not specified 5[2][4][5]

Water Resistance (1-5) Not specified 5[4]

Oil Resistance (1-5) Not specified 4[4]

Alcohol Resistance (1-5) Not specified 5[4]

Pigment Orange 36 is consistently reported to have excellent lightfastness and weather

resistance, making it suitable for demanding applications such as automotive coatings.[3][6][7]

[8] It also exhibits good rheological properties, allowing for high pigment concentrations without

negatively impacting gloss.[7][8]

Pigment Orange 62 is described as a yellowish-orange pigment with good rheology, which

also allows for higher pigment concentrations without affecting gloss.[9] It is often

recommended for high-end coatings, including automotive (OEM) and agricultural machinery

applications.[9]

Chromatic Properties
The key visual difference between the two pigments lies in their shade. Pigment Orange 62 is

consistently described as a yellowish-orange, while Pigment Orange 36 is characterized as a

reddish-orange.[1][9] This difference in hue is a critical factor in color matching and formulation.

Applications
Both pigments are versatile and find use in a range of applications, primarily in coatings,

plastics, and inks.
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Pigment Orange 62:

High-end coatings (automotive OEM, agricultural machinery)[9]

Hard PVC[9]

PP pulp coloring[9]

Offset printing and water-based letterpress printing ink[9]

Pigment Orange 36:

Automotive paints (OEM and refinishes)[3][7][8]

Industrial coatings[6]

Plastics (PVC, HDPE)[7]

Packaging inks[7]

Unsaturated polyester[7][8]

Experimental Protocols
The evaluation of pigment properties is governed by standardized testing methods to ensure

consistency and comparability of results. Key experimental protocols include:

Lightfastness Testing: This is often determined using the Blue Wool Scale in accordance with

standards such as ISO 105-B01 or ASTM D4303. In this method, the pigmented sample is

exposed to a standardized light source (e.g., a xenon arc lamp) alongside a set of blue wool

standards with known fading characteristics. The lightfastness is rated on a scale of 1 to 8, with

8 being the most lightfast.

Heat Stability Testing: The thermal stability of pigments can be assessed using methods like

ISO 787-21. A sample of the pigment dispersed in a specific medium is heated to various

temperatures for a defined period. The temperature at which a significant color change occurs

determines the heat stability.
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Weather Fastness Testing: This evaluates the pigment's resistance to outdoor exposure. ASTM

D4587 (QUV accelerated weathering) or ASTM G155 (xenon arc) are common standards.

Samples are exposed to cycles of UV light, moisture, and temperature changes to simulate

outdoor conditions. The change in color and other properties is then evaluated.

Chemical Resistance Testing: The resistance to acids, alkalis, and other chemicals is typically

determined by spot tests. A small amount of the chemical is placed on a dried, pigmented film,

and after a specified time, the area is washed and examined for any changes in color or

appearance, as generally outlined in ASTM D1308.

Visualizations
Chemical Structures
The following diagrams illustrate the chemical structures of Pigment Orange 62 and Pigment

Orange 36.

Caption: Chemical structure of Pigment Orange 62.

Caption: Chemical structure of Pigment Orange 36.

Experimental Workflow for Pigment Evaluation
The following diagram outlines a general workflow for the evaluation of pigment performance

characteristics.
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General Workflow for Pigment Performance Evaluation

Sample Preparation

Performance Testing

Data Analysis

Pigment Dispersion in Binder

Application on Substrate

Drying/Curing

Lightfastness Test
(e.g., ISO 105-B01)

Test Samples

Heat Stability Test
(e.g., ISO 787-21)

Test Samples

Weather Fastness Test
(e.g., ASTM D4587)

Test Samples

Chemical Resistance Test
(e.g., ASTM D1308)

Test Samples

Visual AssessmentInstrumental Measurement
(Spectrophotometer)

Rating & Comparison

Click to download full resolution via product page

Caption: A generalized workflow for evaluating pigment performance.

Conclusion
Both Pigment Orange 62 and Pigment Orange 36 are high-performance benzimidazolone

pigments with excellent properties suitable for demanding applications. The primary

distinguishing factor is their hue, with PO 62 offering a yellowish-orange and PO 36 a reddish-

orange shade. Pigment Orange 36 is well-documented for its exceptional light and weather

fastness. The choice between these two pigments will ultimately depend on the specific color

requirements and performance needs of the intended application. For critical applications, it is

recommended to conduct in-house testing under specific formulation and end-use conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1584295?utm_src=pdf-custom-synthesis
https://www.jacksonsart.com/blog/2021/09/23/pigment-colour-index-orange-pigments/
https://icdn.tradew.com/file/202209/1575536/pdf/7913155.pdf
https://www.epsilonpigments.com/organic-pigments/Pigment-Orange-36-ECO03601.html
https://www.zeyachem.net/wp-content/uploads/Pigment-orange-36-TDS.pdf
https://www.origochem.com/products/pigment-orange-36/
https://www.origochem.com/products/pigment-orange-36/
https://www.finelandchem.com/pigment-orange-36/
https://www.sypigment.com/pigment-orange-36.html
https://www.zeyachem.net/pigment-orange-36.html
https://www.sypigment.com/pigment-orange-62.html
https://www.benchchem.com/product/b1584295#pigment-orange-62-vs-pigment-orange-36-a-comparative-study
https://www.benchchem.com/product/b1584295#pigment-orange-62-vs-pigment-orange-36-a-comparative-study
https://www.benchchem.com/product/b1584295#pigment-orange-62-vs-pigment-orange-36-a-comparative-study
https://www.benchchem.com/product/b1584295#pigment-orange-62-vs-pigment-orange-36-a-comparative-study
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1584295?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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